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Compound of Interest

Compound Name: Ferronickel

Cat. No.: B1172207 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to assist researchers, scientists, and drug development professionals in

optimizing grinding time for the magnetic separation of ferronickel.

Troubleshooting Guides
Issue: Low Nickel and Iron Grade in the Concentrate

Possible Cause: Inadequate or excessive grinding time can lead to poor liberation of

ferronickel particles from the gangue minerals or cause the over-grinding of valuable minerals,

respectively.

Solutions:

Optimize Grinding Time: The grinding time directly influences the particle size distribution of

the roasted product. Prolonging the grinding time is generally beneficial for separating

ferronickel particles.[1] However, excessive grinding can lead to a decrease in nickel grade

and recovery because extremely fine particles are difficult to collect during magnetic

separation.[1]

Particle Size Analysis: Regularly monitor the particle size distribution (e.g., using D90

measurements) to ensure it aligns with the optimal range for your specific ore and magnetic

separation setup. A common target is to achieve a particle size where the ferronickel is
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sufficiently liberated from the surrounding matrix. For instance, a D90 of 26 μm has been

shown to be effective.[2]

Microscopic Examination: Visually inspect the ground material under a microscope to confirm

the liberation of ferronickel particles. This can help determine if the current grinding time is

sufficient to free the valuable minerals.

Issue: Low Nickel and Iron Recovery

Possible Cause: Similar to low grade, improper grinding time is a primary factor. If the grinding

time is too short, ferronickel particles may not be fully liberated, leading to their loss in the

tailings. Conversely, over-grinding can produce ultra-fine particles that are not effectively

captured by the magnetic separator.

Solutions:

Systematic Grinding Time Study: Conduct a series of experiments with varying grinding

times while keeping other parameters constant. Analyze the nickel and iron recovery for

each grinding duration to identify the optimal time. For example, one study found that

increasing the grinding time from 2 to 12 minutes significantly improved nickel recovery from

93.89% to 97.76%.[1]

Adjust Magnetic Field Strength: The magnetic field intensity should be optimized in

conjunction with the grinding time. A field that is too weak may not capture all the ferronickel
particles, while a field that is too strong might trap non-magnetic particles, thus lowering the

grade.

Consider Wet vs. Dry Grinding: The choice between wet and dry grinding can impact

recovery rates. Wet grinding is often preferred as it can prevent over-grinding and improve

the dispersion of particles for magnetic separation.

Frequently Asked Questions (FAQs)
Q1: What is the typical optimal grinding time for ferronickel magnetic separation?

The optimal grinding time can vary significantly depending on the specific characteristics of the

laterite ore, the reduction roasting parameters, and the type of grinding mill used. However,
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studies have reported optimal grinding times in the range of 4 to 12 minutes.[1][3] For instance,

one study achieved a high-grade ferronickel concentrate with a grinding time of 240 seconds

(4 minutes).[2][4] Another investigation identified 12 minutes as the optimal wet grinding time.

[3]

Q2: How does grinding time affect the particle size of the ferronickel concentrate?

Grinding time is inversely related to particle size. As the grinding time increases, the particle

size of the material decreases. For example, in one experiment, increasing the grinding time to

240 seconds reduced the D90 particle size to 26 μm.[2] Another study showed that at a

grinding time of 2 minutes, the average particle size (D90) was 45.25 μm, which decreased to

19.43 μm after 12 minutes of grinding.[1]

Q3: Can over-grinding be detrimental to the magnetic separation process?

Yes, over-grinding can negatively impact the efficiency of magnetic separation. While finer

grinding can improve the liberation of ferronickel, excessively fine particles can be difficult to

capture by the magnetic separator, leading to a decrease in both grade and recovery.[1] This is

because the magnetic force on very small particles may not be sufficient to overcome the

hydrodynamic drag forces in the separator.

Q4: What is the relationship between grinding time, nickel grade, and nickel recovery?

Generally, as grinding time increases from an insufficient duration, both nickel grade and

recovery will initially increase as the ferronickel particles are liberated. However, after reaching

an optimal point, further increases in grinding time can lead to a decrease in both grade and

recovery due to the generation of ultra-fine particles. Therefore, it is crucial to identify the

optimal grinding time that provides the best balance between grade and recovery for a specific

process.

Data Presentation
Table 1: Effect of Grinding Time on Particle Size
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Grinding Time (minutes) D90 Particle Size (μm) Reference

2 45.25 [1]

4 (240 s) 26 [2]

12 19.43 [1]

Table 2: Influence of Grinding Time on Nickel Grade and Recovery

Grinding
Time
(minutes)

Nickel
Grade (%)

Nickel
Recovery
(%)

Iron Grade
(%)

Iron
Recovery
(%)

Reference

2 5.78 93.89 - - [1]

3 Low Low Low Low [3]

4 (240 s) 8.93 - 63.96 - [2][4]

12 8.15 97.76 64.28 - [1]

12 8.39 98.54 67.70 71.73 [3]

Experimental Protocols
Methodology for Determining Optimal Grinding Time

Sample Preparation: Obtain a representative sample of the roasted laterite ore after the

reduction process.

Grinding:

Use a consistent mass of the roasted product for each grinding experiment.

Perform a series of grinding tests at different time intervals (e.g., 2, 4, 6, 8, 10, 12

minutes).

Ensure all other grinding parameters, such as mill speed and ball charge, are kept

constant.
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Particle Size Analysis:

After each grinding interval, take a representative sample of the ground material.

Determine the particle size distribution using a laser particle size analyzer to obtain

metrics like D90.

Magnetic Separation:

Subject the ground material from each time interval to magnetic separation under

consistent conditions (e.g., magnetic field strength, slurry density).

Collect the magnetic concentrate and the tailings separately.

Chemical Analysis:

Analyze the nickel and iron content in the concentrate and tailings for each grinding time

using appropriate analytical techniques (e.g., X-ray fluorescence - XRF, Inductively

Coupled Plasma - ICP).

Data Evaluation:

Calculate the nickel and iron grade and recovery for each grinding time.

Plot the grade and recovery as a function of grinding time to identify the optimal duration

that yields the highest grade and recovery.

Visualizations
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Caption: Experimental workflow for optimizing grinding time.
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Caption: Relationship between grinding time and separation efficiency.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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